Cas no 36610-31-8 (3-Hydroxy-3-(trifluoromethyl)pentanedioic acid)
36610-31-8 structure
Product Name:3-Hydroxy-3-(trifluoromethyl)pentanedioic acid
CAS No:36610-31-8
MF:C6H7F3O5
MW:216.111993074417
CID:2939870
PubChem ID:15495948
Update Time:2025-04-21
3-Hydroxy-3-(trifluoromethyl)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL11509869
- VSHSKEOCTHHYEL-UHFFFAOYSA-N
- DTXSID101248606
- 36610-31-8
- 3-hydroxy-3-(trifluoromethyl)pentanedioic acid
- 3-Hydroxy-3-(trifluoromethyl)pentanedioic acid
-
- Inchi: 1S/C6H7F3O5/c7-6(8,9)5(14,1-3(10)11)2-4(12)13/h14H,1-2H2,(H,10,11)(H,12,13)
- InChI Key: VSHSKEOCTHHYEL-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)O)(CC(=O)O)O)(F)F
Computed Properties
- Exact Mass: 216.02455781Da
- Monoisotopic Mass: 216.02455781Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 94.8Ų
3-Hydroxy-3-(trifluoromethyl)pentanedioic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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